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Introduction

This application note provides a detailed protocol for the isolation of triglycerides from animal
tissue samples using solid-phase extraction (SPE). Traditional methods for lipid extraction,
such as liquid-liquid extraction (LLE) based on the Folch method, are effective but can be time-
consuming and labor-intensive.[1] Solid-phase extraction offers a streamlined and efficient
alternative for the selective separation of lipid classes.[1][2] This protocol utilizes a silica-based
or aminopropyl-bonded silica SPE cartridge to effectively separate triglycerides from other lipid
classes and non-lipid contaminants present in tissue homogenates. The resulting triglyceride
fraction is suitable for downstream applications such as quantification by enzymatic assays or
analysis by chromatography techniques.[3][4]

Data Presentation

Table 1: Recovery of Triglycerides using Solid-Phase
Extraction
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) Elution Average
SPE Sorbent Tissue Type Reference
Solvent Recovery (%)
) ) Chloroform/Isopr
Aminopropyl Various >95% [5][6]
opanol (2:1, viv)
. ) Hexane/Diethyl )
Silica Gel Various High [7]
Ether (95:5, viv)
N ~78% (for
C18 Plasma Not Specified [8]

general lipids)

Table 2: Comparison of SPE with Liquid-Liquid
Extraction (LLE) for Triglyceride Analysis

Solid-Phase Liquid-Liquid

Parameter . . Reference
Extraction (SPE) Extraction (LLE)

Protocol Time Reduced Longer [1119]

Solvent Consumption Lower Higher [10]

Reproducibility High Variable [1]

Automation Potential High Low [11]

Experimental Workflow
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Tissue Preparation

Weigh Frozen Tissue (min. 50 mg)

Homogenize with Sodium Sulfate

Total Lipid Extraction (‘

;Iodified Folch Method)

Add Chloroform:Methanol (2:1, v/v)

Vortex and Incubate

Add NaCl Solution to Induce Phase Separation

Collect Lower Organic Phase (Lipid Extract)

Solid-Phase Evtraction (SPE)

Condition SPE Cartridge (e.g., with Hexane)

A

Load Lipid Extract

A\

Wash with Non-polar Solvent (e.g., Hexane) to Elute Cholesterol Esters

A\

Elute Triglycerides with Hexane:Diethyl Ether (95:5, v/v)

Downstream Analysis

Evaporate Solvent

Reconstitute Triglyceride Fraction

Quantification (e.g., Enzymatic Assay) or Further Analysis (e.g., GC/MS)

Click to download full resolution via product page

Caption: Workflow for the solid-phase extraction of triglycerides from tissue.
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Experimental Protocols
Materials and Reagents

e Tissue Sample: Minimum of 50 mg, stored at -80°C.[12]

e Sodium Sulfate (anhydrous): ACS grade.[12]

e Methanol: ACS grade.[12]

e Chloroform: ACS grade.[12]

e 2-Propanol: ACS grade.[12]

e Hexane: ACS grade.

e Diethyl Ether: ACS grade.

e Sodium Chloride (NaCl) Solution: 0.9% (w/v) in deionized water.[12]

» Solid-Phase Extraction Cartridges: Silica-based (e.g., 500 mg) or Aminopropyl-bonded silica.
[51[13]

e Glass test tubes with screw caps.[12]
e Mortar and pestle or mechanical homogenizer.[12][14]

o Centrifuge.

Nitrogen gas evaporator.[15]

Tissue Homogenization and Total Lipid Extraction
(Modified Folch Method)

This protocol is adapted from the widely used Folch method for total lipid extraction.[12]

o Preparation of Tissue: Weigh a minimum of 50 mg of frozen tissue and transfer it to a mortar.
[12] Add approximately 2 g of anhydrous sodium sulfate.[12] Grind the tissue with the pestle
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until a homogenous powder is formed.[12] For soft tissues like the brain, a mechanical
homogenizer can be used.[14]

 Lipid Extraction: Transfer the homogenized tissue to a screw-cap glass test tube.[12] Add 4
mL of methanol followed by 8 mL of chloroform (a 2:1 chloroform:methanol ratio).[12]

 Incubation: Cap the tube, vortex thoroughly, and incubate overnight at 4°C to ensure
complete lipid extraction.[12]

e Phase Separation: Add 2.4 mL of 0.9% NaCl solution to the tube.[12] Invert the tube gently to
mix; do not vortex to avoid emulsion formation.[12] Allow the mixture to stand for at least 24
hours at 4°C to allow for clear phase separation.[12] The lower phase will contain the lipids
in chloroform, while the upper aqueous phase will contain non-lipid components.[12]

o Collection of Lipid Extract: Carefully aspirate and discard the upper aqueous phase.[12]
Collect the lower chloroform phase containing the total lipid extract.

Solid-Phase Extraction of Triglycerides

This procedure uses a silica SPE cartridge to separate triglycerides from other lipid classes.

Cartridge Conditioning: Condition a silica SPE cartridge (500 mg) by passing 5 mL of hexane
through it. Do not allow the cartridge to dry out.

o Sample Loading: Load the collected chloroform-based lipid extract onto the conditioned SPE
cartridge.

» Elution of Less Polar Lipids: Wash the cartridge with 5 mL of hexane to elute cholesterol
esters. Collect this fraction separately if desired.

 Elution of Triglycerides: Elute the triglyceride fraction from the cartridge using 10 mL of a
hexane:diethyl ether (95:5, v/v) solution.[7] Collect this fraction in a clean glass tube.

» Elution of More Polar Lipids (Optional): If desired, more polar lipids such as free fatty acids
and phospholipids can be eluted subsequently with solvents of increasing polarity, such as
diethyl ether with 2% acetic acid for free fatty acids, followed by methanol for phospholipids.

[51[7]
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Sample Preparation for Downstream Analysis

e Solvent Evaporation: Evaporate the solvent from the collected triglyceride fraction under a
gentle stream of nitrogen gas until completely dry.[15]

o Reconstitution: Reconstitute the dried triglyceride residue in a suitable solvent for your
downstream analysis. For enzymatic quantification assays, 2-propanol is a common choice.
[12]

o Quantification: Determine the triglyceride concentration using a commercial enzymatic assay
kit, following the manufacturer's instructions.[3] The concentration can be calculated based
on the absorbance of the sample compared to a standard curve.[12]

Signaling Pathway and Logical Relationship
Diagram

The following diagram illustrates the logical separation of lipid classes based on their polarity
using solid-phase extraction.
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Caption: Principle of lipid class separation on a silica SPE cartridge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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